Cas no 100911-31-7 (1-Methoxy-4-oxo-piperidine-3-carboxylic acid methyl ester)

• Product Name: 1-Methoxy-4-oxo-piperidine-3-carboxylic acid methyl ester
• CAS No: 100911-31-7
• MF: C₈H₁₃NO₄
• MW: 187.193122625351
• CID: 2188991
• Update Time: 2025-09-27

1-Methoxy-4-oxo-piperidine-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Methoxy-4-oxo-piperidine-3-carboxylic acid methyl ester
• methyl 1-methoxy-4-oxopiperidine-3-carboxylate

• Inchi： 1S/C8H13NO4/c1-12-8(11)6-5-9(13-2)4-3-7(6)10/h6H,3-5H2,1-2H3
• InChI Key： ZVYYKFYMBGSOKM-UHFFFAOYSA-N
• SMILES： O(C)N1CCC(C(C(=O)OC)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 216
• Topological Polar Surface Area: 55.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-Methoxy-4-oxo-piperidine-3-carboxylic acid methyl ester

Recent Advances in the Study of 1-Methoxy-4-oxo-piperidine-3-carboxylic acid methyl ester (CAS: 100911-31-7)

1-Methoxy-4-oxo-piperidine-3-carboxylic acid methyl ester (CAS: 100911-31-7) is a key intermediate in the synthesis of various bioactive compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its potential as a building block for novel drug candidates, owing to its unique structural features and reactivity. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and biological activities.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the use of 1-Methoxy-4-oxo-piperidine-3-carboxylic acid methyl ester as a precursor for the development of kinase inhibitors. The compound's piperidine core and ester functionality were found to be crucial for binding to the ATP-binding site of various kinases, making it a promising scaffold for anticancer drug design. The study reported a series of derivatives with improved selectivity and potency against specific kinase targets, opening new avenues for targeted cancer therapies.

Another significant development was reported in the field of antimicrobial research. A team from the University of Cambridge demonstrated that derivatives of 1-Methoxy-4-oxo-piperidine-3-carboxylic acid methyl ester exhibit potent activity against multidrug-resistant bacterial strains. The researchers utilized a combination of computational modeling and synthetic chemistry to optimize the compound's structure, resulting in derivatives with enhanced membrane permeability and reduced susceptibility to bacterial efflux pumps. These findings suggest potential applications in addressing the global challenge of antibiotic resistance.

From a synthetic chemistry perspective, recent advancements have focused on improving the efficiency and sustainability of producing 1-Methoxy-4-oxo-piperidine-3-carboxylic acid methyl ester. A green chemistry approach published in ACS Sustainable Chemistry & Engineering described a novel catalytic system that reduces the number of synthetic steps while maintaining high yield and purity. This development is particularly relevant for industrial-scale production, where cost-effectiveness and environmental impact are critical considerations.

The compound's mechanism of action has also been the subject of recent investigations. Structural biology studies using X-ray crystallography have provided detailed insights into how 1-Methoxy-4-oxo-piperidine-3-carboxylic acid methyl ester interacts with biological targets at the molecular level. These structural insights are invaluable for rational drug design and could lead to more targeted and effective therapeutic agents in the future.

Looking ahead, researchers are exploring the potential of 1-Methoxy-4-oxo-piperidine-3-carboxylic acid methyl ester in emerging areas such as PROTAC (Proteolysis Targeting Chimeras) technology and targeted protein degradation. Preliminary results suggest that the compound's structural features make it suitable for incorporation into bifunctional molecules designed to selectively degrade disease-causing proteins. This represents an exciting frontier in drug discovery that could revolutionize treatment approaches for various diseases.

In conclusion, recent research on 1-Methoxy-4-oxo-piperidine-3-carboxylic acid methyl ester (CAS: 100911-31-7) demonstrates its growing importance in medicinal chemistry and drug development. The compound's versatility as a synthetic intermediate, combined with its direct biological activities, positions it as a valuable tool for addressing multiple therapeutic challenges. Continued research in this area is expected to yield novel drug candidates and innovative therapeutic strategies in the coming years.